What is Terfenadine exactly?
Terfenadine (or +-)-Terfenadine), an antihistamine, is usually completely metabolized in the liver to the active form fexofenadine using the enzyme cytochrome P450 CYP3A4. Terfenadine Terfenadine), a potent openchannel blocker of hERG, has an IC50 at 204 nM. Terfenadine (an antagonist of the H1 histamine receptor) acts as an effective apoptosis stimulator in melanoma cell lines by modulating Ca2+ metabolism. Terfenadine triggers ROS-dependent Apoptosis and simultaneously activates Caspase-4-2, -2, and -9.
It is a prodrug that undergoes extensive first-pass hepatic metabolism by the cytochrome P450 enzyme CYP3A4 to its pharmacologically active metabolite, fexofenadine. Terfenadine is reported to be cardiotoxic, inducing QT interval prolongation by blocking cardiac potassium channels.
Uses of Terfenadine
Terfenadine...